Cas no 124676-46-6 (9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,4,5-trihydroxy-)

• Product Name: 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,4,5-trihydroxy-
• CAS No: 124676-46-6
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 1220371
• PubChem ID: 364825
• Update Time: 2025-04-20

9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,4,5-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,4,5-trihydroxy-
• 1,4,5-trihydroxy-2-(2-methylbut-3-en-2-yl)xanthen-9-one
• 2-(1,1-Dimethyl-2-propenyl)-1,4,5-trihydroxy-9H-xanthen-9-one
• DTXSID20327100
• NSC631584
• 2-(1,1-dimethylallyl)-1,4,5-trihydroxy-xanthen-9-one
• des-D-Garcigerrin A, 12b-hydroxy-
• CHEMBL4097066
• 124676-46-6
• NSC-631584

• Inchi： 1S/C18H16O5/c1-4-18(2,3)10-8-12(20)17-13(15(10)22)14(21)9-6-5-7-11(19)16(9)23-17/h4-8,19-20,22H,1H2,2-3H3
• InChI Key： ZLVHCWPTRLJYOL-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2=C1C(=CC(=C2O)C(C=C)(C)C)O)=O)O

Computed Properties

• Exact Mass: 380.16242
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones